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Compound of Interest

Compound Name: 5-O-Methylnaringenin

Cat. No.: B122524

These application notes provide detailed protocols for the development of analytical standards
for 5-O-Methylnaringenin, a derivative of the naturally occurring flavonoid, naringenin. This
document is intended for researchers, scientists, and professionals involved in drug
development and natural product analysis.

Introduction

5-O-Methylnaringenin is a methylated flavanone that has garnered interest for its potential
biological activities. As a derivative of naringenin, it is crucial to establish robust analytical
methods to ensure the quality, purity, and potency of this compound for research and
development purposes. These notes provide comprehensive protocols for the analysis of 5-O-
Methylnaringenin using High-Performance Liquid Chromatography with Ultraviolet detection
(HPLC-UV) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry
(UPLC-MS/MS). Additionally, information on its physicochemical properties and potential
signaling pathways, largely inferred from its parent compound naringenin, is presented.

Physicochemical and Analytical Data

A summary of the key physicochemical and analytical parameters for 5-O-Methylnaringenin is
provided below. Data for the parent compound, naringenin, is also included for comparative
purposes.

Table 1: Physicochemical Properties
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Property

5-O-Methylnaringenin

Naringenin

Molecular Formula

C16H1405[1][2]

C15H1205][3]

Molecular Weight 286.28 g/mol [1][2] 272.26 g/mol [3]
CAS Number 61775-19-7[2] 67604-48-2[3]

Expected to be a crystalline ] )
Appearance ] Crystalline solid[3]

solid

Soluble in organic solvents like ,

Soluble in methanol,
B ethanol, DMSO, and DMF. ,

Solubility isopropanol, ethyl acetate;

Sparingly soluble in aqueous
buffers.[3]

sparingly soluble in water.[4][5]

Table 2: Chromatographic and Mass Spectrometric Data

Parameter

5-O-Methylnaringenin

Naringenin

HPLC Retention Time

To be determined based on the

provided protocol.

Varies based on method.

UPLC-MS/MS Precursor lon
([M+H]*)

m/z 287.0914[1]

m/z 273

UPLC-MS/MS Product lons
(from [M+H]*)

167.0344, 152.0109,
124.0159, 119.0495,
91.0551[1]

To be determined based on

fragmentation of naringenin.

UV max (in Methanol)

To be determined.

289 nm

Experimental Protocols
High-Performance Liquid Chromatography (HPLC-UV)

Method

This protocol describes a method for the routine analysis and quantification of 5-O-

Methylnaringenin.
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Workflow for HPLC-UV Analysis of 5-O-Methylnaringenin

Sample & Standard Preparation

[ H } HPLC Analysis Data Analysis
Generate Calibration Curve Quantify 5-O-Methylnaringenin
(Peak Area vs. Concentration) in Sample
A
[: i

Click to download full resolution via product page
Caption: Workflow for the HPLC-UV analysis of 5-O-Methylnaringenin.

3.1.1. Materials and Reagents

5-0O-Methylnaringenin reference standard

HPLC grade methanol

HPLC grade acetonitrile

HPLC grade water

Formic acid, analytical grade

0.22 pm syringe filters

3.1.2. Instrumentation

HPLC system with a UV detector

C18 analytical column (e.g., 4.6 x 250 mm, 5 pm)

3.1.3. Chromatographic Conditions
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Mobile Phase: Acetonitrile:Water with 0.1% Formic Acid (60:40, v/v)

Flow Rate: 1.0 mL/min

Column Temperature: 25 °C

Injection Volume: 10 pL

Detection Wavelength: 288 nm (based on naringenin, to be optimized)

3.1.4. Standard Preparation

Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 5-O-Methylnaringenin in
10 mL of methanol.

Working Standards: Prepare a series of working standards by diluting the stock solution with
the mobile phase to achieve concentrations ranging from 0.1 pg/mL to 100 pg/mL.

3.1.5. Sample Preparation

Accurately weigh and dissolve the sample containing 5-O-Methylnaringenin in the mobile
phase to obtain a concentration within the calibration range.

Filter the solution through a 0.22 um syringe filter before injection.

3.1.6. Method Validation Parameters

Table 3: HPLC-UV Method Validation Parameters
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Parameter Acceptance Criteria

Linearity (r?) >0.999

Accuracy (% Recovery) 98 - 102%

Precision (% RSD) <2%

Limit of Detection (LOD) To be determined (Signal-to-Noise ratio of 3:1)
Limit of Quantification (LOQ) To be determined (Signal-to-Noise ratio of 10:1)

o No interfering peaks at the retention time of the
Specificity vt
analyte.

Ultra-Performance Liquid Chromatography-Tandem
Mass Spectrometry (UPLC-MS/MS) Method

This protocol provides a highly sensitive and selective method for the identification and

guantification of 5-O-Methylnaringenin.

Workflow for UPLC-MS/MS Analysis of 5-O-Methylnaringenin
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Sample & Standard Preparation

[ H } UPLC-MS/MS Analysis Data Analysis

( [ Generate Cal Cu uanti 5-D-Melhylnarmuema
: ( ] [ ] (Pe in Sample

I
C__ !

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Naringenin
inhibits inhibits inhibits inhibits inhibits inhibits
(T e e N A
PI3K/Akt/mTOR Pathwa NF-kB Pathw; Nrf2/ARE Pathway PK Pathway
“
inhibits Apoptosis & |Apoptosis & Apoptosis &
Proliferation | Proliferation Proliferation

Ba Apoptosis_Proliferation

sequesters
- AN AN J

Cell Growth & . -
Proliferation Inflammation Antioxidant Response

Cell_Growth

Antioxidant_Response

Inflammation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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